Cas no 12145-00-5 (Allylnickel chloride dimer)

• Product Name: Allylnickel chloride dimer
• CAS No: 12145-00-5
• MF: C₆H₄Cl₂Ni₂
• MW: 264.38876247406
• CID: 2654076
• Update Time: 2025-10-29

Allylnickel chloride dimer Chemical and Physical Properties

Names and Identifiers

• Allylnickel chloride dimer

• Inchi： 1S/2C3H2.2ClH.2Ni/c2*1-3-2;;;;/h2*1-2H;2*1H;;/q2*-1;;;2*+2/p-2
• InChI Key： VSUBVEYTIBKGKC-UHFFFAOYSA-L
• SMILES： [Ni+2]123(C=C1[CH-]2)[Cl-][Ni+2]12(C=C1[CH-]2)[Cl-]3

Additional information on Allylnickel chloride dimer

Allylnickel Chloride Dimer: A Comprehensive Overview

The allylnickel chloride dimer (CAS No. 12145-00-5) is a significant compound in the field of organometallic chemistry, particularly in the study of nickel-based catalysts and reagents. This compound, also referred to as dichloro(allyl)nickel(II), has garnered considerable attention due to its unique electronic properties and versatile applications in organic synthesis. Recent advancements in its synthesis, characterization, and utilization have further solidified its importance in both academic research and industrial processes.

Allylnickel chloride dimer is a coordination complex where a nickel atom is bonded to two allyl groups and two chloride ions. The structure of this compound is stabilized by the delocalization of electrons across the allyl ligands, which contributes to its high reactivity and selectivity in catalytic cycles. Researchers have recently explored the role of allylnickel chloride dimer in cross-coupling reactions, such as the Suzuki-Miyaura coupling, where it serves as an efficient catalyst for forming carbon-carbon bonds. These studies have demonstrated that the compound's ability to facilitate such reactions is influenced by its electronic configuration and steric environment.

The synthesis of allylnickel chloride dimer has been optimized through various methods, including the reaction of nickel(II) salts with allyl halides under specific conditions. Recent work has focused on improving the yield and purity of this compound by employing solvent-free conditions or microwave-assisted synthesis techniques. These advancements not only enhance the scalability of production but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of applications, allylnickel chloride dimer has found extensive use in the synthesis of complex organic molecules, particularly in the pharmaceutical and agrochemical industries. Its ability to act as a catalyst in enantioselective reactions has made it invaluable for producing chiral compounds with high optical purity. For instance, studies published in 2023 highlight its role in asymmetric hydrogenation reactions, where it demonstrates superior enantioselectivity compared to traditional catalysts.

Moreover, allylnickel chloride dimer has been investigated for its potential in materials science. Researchers have explored its use as a precursor for nickel-based nanoparticles, which exhibit promising properties for applications in catalysis, electronics, and energy storage. Recent findings suggest that the controlled decomposition of this compound under specific thermal conditions can yield nanoparticles with tailored sizes and morphologies, further expanding its utility.

The stability and reactivity of allylnickel chloride dimer are influenced by various factors, including temperature, solvent polarity, and the presence of other ligands. Recent studies have delved into these aspects, providing deeper insights into its mechanistic behavior during catalytic cycles. For example, computational modeling has been employed to predict the electronic structure of this compound under different reaction conditions, offering valuable guidance for optimizing its performance in industrial applications.

In conclusion, allylnickel chloride dimer (CAS No. 12145-00-5) stands as a pivotal compound in modern organometallic chemistry. Its unique properties, coupled with recent advancements in synthesis and application techniques, continue to drive innovation across diverse fields. As research into this compound progresses, it is anticipated that new discoveries will further enhance its role as a versatile tool in chemical synthesis and materials development.